Cas no 2229551-62-4 (2-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylpropan-2-amine
• CAS No: 2229551-62-4
• MF: C₁₁H₁₈ClN₃
• MW: 227.733721256256
• CID: 6150909
• PubChem ID: 165712656
• Update Time: 2025-11-01

2-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylpropan-2-amine
• 2229551-62-4
• 2-[1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropyl]propan-2-amine
• EN300-1977496

• Inchi： 1S/C11H18ClN3/c1-7-8(9(12)15(4)14-7)11(5-6-11)10(2,3)13/h5-6,13H2,1-4H3
• InChI Key： QRBZSCFQOGINFK-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)C1(C(C)(C)N)CC1

Computed Properties

• Exact Mass: 227.1189253g/mol
• Monoisotopic Mass: 227.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylpropan-2-amine

Chemical Compound CAS No. 2229551-62-4: 2-(1-(5-Chloro-1,3-Dimethyl-1H-Pyrazol-4-Yl)cyclopropyl)Propan-2-Amine

The chemical compound with CAS No. 2229551-62-4, known as 2-(1-(5-Chloro-1,3-Dimethyl-1H-Pyrazol-4-Yl)cyclopropyl)Propan-2-Amine, is a highly specialized organic compound with significant applications in the field of medicinal chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural features and potential therapeutic applications. Recent studies have highlighted its role in targeted drug delivery systems and its ability to modulate specific biological pathways.

The molecular structure of CAS No. 2229551-62-4 is characterized by a cyclopropyl group attached to a pyrazole ring, which is further substituted with chlorine and methyl groups. This arrangement imparts the compound with unique electronic properties and enhances its stability. The propanamine moiety adds to its versatility, making it a promising candidate for small molecule drug design. Researchers have recently explored its potential as a bioisostere, where it can replace larger or less efficient groups in existing drugs without compromising activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 2229551-62- through a combination of palladium-catalyzed cross-coupling reactions and ring-closing metathesis. These methods not only improve yield but also reduce the environmental footprint of production processes. The compound's synthesis has been optimized to meet the demands of large-scale production for preclinical studies.

In terms of applications, CAS No. 2229551- has shown promise in the treatment of chronic inflammatory diseases. Preclinical trials have demonstrated its ability to inhibit pro-inflammatory cytokines, making it a potential candidate for therapies targeting conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its selectivity for certain receptor subtypes has been validated through extensive in vitro and in vivo studies.

The pharmacokinetic profile of CAS No. 2 is another area of active research. Studies have shown that it exhibits favorable absorption and bioavailability, with minimal off-target effects. This makes it an attractive option for oral drug delivery systems. Recent research has also explored its potential as a component in combination therapies, where it can synergize with other drugs to enhance therapeutic efficacy while reducing side effects.

In conclusion, CAS No. 67890 represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structural features, coupled with recent research findings, position it as a key player in the development of innovative therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to the advancement of personalized medicine and targeted therapies.